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Compound of Interest

Compound Name: LQZ-7F

Cat. No.: B15565529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LQZ-7F is a small molecule inhibitor that targets the dimerization of survivin, a protein

belonging to the inhibitor of apoptosis (IAP) family.[1][2][3] Survivin is overexpressed in many

human cancers and plays a crucial role in both inhibiting apoptosis and regulating cell division.

[1] By disrupting survivin dimerization, LQZ-7F induces proteasome-dependent degradation of

survivin, leading to apoptosis in cancer cells.[1][2][3][4] This makes LQZ-7F a promising

compound for cancer research and drug development.[2][5] Accurate and consistent

preparation of LQZ-7F stock solutions is critical for obtaining reliable and reproducible

experimental results.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative information for LQZ-
7F.
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Property Value Notes

Molecular Weight 348.4 g/mol As LQZ-7I, an analog[6]

In Vitro Solubility 5 mg/mL in DMSO (14.32 mM)

Ultrasonic and warming to

60°C may be required. Use

newly opened DMSO as it is

hygroscopic.[7]

Storage of Powder
3 years at -20°C; 2 years at

4°C

Storage of Stock Solution
6 months at -80°C; 1 month at

-20°C

Aliquot to avoid repeated

freeze-thaw cycles.[7]

In Vitro IC50 0.4 - 4.4 µM
Varies across different human

cancer cell lines.[2][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM LQZ-7F Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of LQZ-7F in dimethyl

sulfoxide (DMSO), suitable for most in vitro cell-based assays.

Materials:

LQZ-7F powder

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath or heat block
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Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-warming DMSO: Warm the required volume of DMSO to room temperature if stored

refrigerated. Ensure the cap is tightly sealed to prevent water absorption.

Weighing LQZ-7F: In a sterile microcentrifuge tube, accurately weigh the desired amount of

LQZ-7F powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.484

mg of LQZ-7F.

Adding Solvent: Add the appropriate volume of DMSO to the tube containing the LQZ-7F
powder. For a 10 mM solution from 3.484 mg of LQZ-7F, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, warm the solution to 37-60°C in a water bath or heat

block for 5-10 minutes.[7] Intermittently vortex the tube during warming.

If necessary, sonicate the solution for 5-10 minutes to aid dissolution.[7]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquoting: Once the LQZ-7F is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile cryovials. This is crucial to prevent degradation from repeated

freeze-thaw cycles.[7]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[7]

Safety Precautions:

Handle LQZ-7F powder in a chemical fume hood.
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Wear appropriate PPE at all times.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for LQZ-7F for complete safety information.
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Caption: Mechanism of action of LQZ-7F.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing LQZ-7F stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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